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These application notes provide a comprehensive overview of the administration of
gramisterol, a phytosterol found in rice bran, in a mouse model of acute myelogenous
leukemia (AML). The protocols and data presented are primarily based on the findings of
Somintara et al. (2016), which utilized a gramisterol-containing unsaponified fraction of
Riceberry rice bran (RBDS) in their in vivo studies. While gramisterol has been identified as a
key bioactive component, the in vivo data pertains to the administration of the RBDS extract.

Data Presentation

The following tables summarize the key quantitative findings from the study by Somintara et al.
(2016) on the effects of RBDS administration in a leukemic mouse model.

Table 1: Effect of RBDS on Immune Cell Populations in Leukemic Mice[1][2][3][4]
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Control RBDS-Treated
Cell Type Marker . . Change
(Leukemic) (Leukemic)
) Significantly
T-lymphocytes CD3+ Undisclosed 1
Increased
. Significantly
B-lymphocytes CD19+ Undisclosed 1
Increased
] ] Significantly
Myeloid cells CD11b+ Undisclosed 1
Increased

Table 2. Serum Cytokine Levels in Leukemic Mice Following RBDS Treatment[1][2][3][4]

Control (Leukemic)

RBDS-Treated

Cytokine (pg/mL) (Leukemic) (pg/mL) Change
IFN-y ~50 ~150 t
TNF-a ~25 ~75 :
IL-2 ~10 ~30 1
IL-128 ~150 ~350 1
IL-10 ~125 ~50 !

Experimental Protocols

This section details the methodologies for the key in vivo experiments involving the

administration of a gramisterol-containing extract.

Protocol 1: Preparation of Riceberry Bran Unsaponified

Fraction (RBDS)

This protocol describes the extraction and preparation of the gramisterol-containing fraction

from Riceberry rice bran.

Materials:
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» Riceberry rice bran

¢ Dichloromethane (DCM)

o Ethanol

o Potassium hydroxide (KOH)

¢ Hexane

e Rotary evaporator

e Soxhlet apparatus

Procedure:

Extract the Riceberry rice bran with dichloromethane (DCM) using a Soxhlet apparatus.

» Evaporate the DCM from the extract using a rotary evaporator to obtain the crude rice bran
oil.

» Saponify the crude oil by refluxing with 2 M ethanolic KOH.

o Extract the unsaponifiable fraction (RBDS) from the saponified mixture using hexane.
» Wash the hexane extract with distilled water until neutral.

» Evaporate the hexane to yield the RBDS.

e Analyze the RBDS for gramisterol content using appropriate analytical methods (e.g., GC-
MS).

Protocol 2: Induction of Acute Myelogenous Leukemia in
a Mouse Model

This protocol outlines the procedure for establishing a leukemic mouse model using WEHI-3
cells.
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Materials:

WEHI-3 murine myelomonocytic leukemia cell line

RPMI-1640 medium supplemented with 10% fetal bovine serum

BALB/c mice (6-8 weeks old)

Phosphate-buffered saline (PBS)
Procedure:

e Culture WEHI-3 cells in RPMI-1640 medium supplemented with 10% FBS at 37°C in a 5%
CO2 humidified atmosphere.

» Harvest the WEHI-3 cells during their exponential growth phase.
e Wash the cells with sterile PBS.
e Resuspend the cells in PBS at a concentration of 1 x 10”6 cells/mL.

e Inject 0.1 mL of the cell suspension (1 x 1075 cells) intraperitoneally into each BALB/c
mouse.

« Monitor the mice for signs of leukemia development, such as splenomegaly and weight loss.

Protocol 3: Administration of RBDS to Leukemic Mice

This protocol describes the oral administration of the gramisterol-containing extract to the
leukemic mouse model.

Materials:
e RBDS extract
e Corn oil

e Oral gavage needle
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Procedure:

Prepare a suspension of the RBDS extract in corn oil. The study by Somintara et al. (2016)
used a daily feeding regimen, but the specific dosage of RBDS is not explicitly stated in the
publicly available text. Researchers should determine the appropriate dose based on
preliminary dose-ranging studies.

Starting on a predetermined day post-leukemia induction, administer the RBDS suspension
to the mice daily via oral gavage.

Include a control group of leukemic mice that receives only the vehicle (corn oil).

Monitor the mice daily for clinical signs, body weight, and survival.

Protocol 4: Analysis of Inmune Cells and Cytokines

This protocol details the methods for assessing the immunological effects of RBDS treatment.

Materials:

Spleens from euthanized mice

Red blood cell lysis buffer

Fluorescently labeled antibodies against mouse CD3, CD19, and CD11b
Flow cytometer

Blood collection tubes

Centrifuge

ELISA kits for mouse IFN-y, TNF-a, IL-2, IL-12[3, and IL-10

Procedure:

Splenocyte Analysis:

At the end of the treatment period, euthanize the mice and aseptically remove the spleens.
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» Prepare single-cell suspensions of splenocytes by mechanical dissociation.

¢ Lyse the red blood cells using a lysis buffer.

e Wash the splenocytes with PBS.

 Stain the cells with fluorescently labeled antibodies against CD3, CD19, and CD11b.

e Analyze the stained cells using a flow cytometer to determine the percentages of different
immune cell populations.

Serum Cytokine Analysis:

Collect blood from the mice via cardiac puncture or another appropriate method at the time
of euthanasia.

Allow the blood to clot and then centrifuge to separate the serum.

Store the serum at -80°C until analysis.

Measure the concentrations of IFN-y, TNF-q, IL-2, IL-12[3, and IL-10 in the serum using
commercially available ELISA kits, following the manufacturer's instructions.

Visualizations

The following diagrams illustrate the proposed signaling pathway of gramisterol and the
experimental workflow.
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Caption: Proposed signaling pathway of gramisterol in cancer cells.

In Vivo Experiment
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Caption: Experimental workflow for in vivo administration of RBDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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